2α-Hydroxy Zidovudine-d3

• Molecular Formula: C₁₀H₁₀D₃N₅O₅
• Molecular Weight: 286.26
• Synonyms: 3’-Azido-3’-deoxy-5-methyluridine-d3

Description

2α-Hydroxy Zidovudine-d3 is a deuterated analog of zidovudine (AZT), a nucleoside reverse transcriptase inhibitor (NRTI) used in HIV treatment. Structurally, it features a hydroxyl group at the 2α-position of the ribose ring and three deuterium atoms replacing hydrogens, likely at metabolically vulnerable sites (e.g., methyl or hydroxyl groups). This modification aims to enhance metabolic stability and prolong half-life via the kinetic isotope effect .

Comparison with Similar Compounds

Key Observations :

• 2α-Hydroxy Group : Unlike AZT (3'-azido, 3'-deoxy), the 2α-hydroxyl in 2α-Hydroxy Zidovudine-d3 may alter ribose ring conformation, affecting binding to viral reverse transcriptase .
• Deuterium Substitution : The d3 label likely reduces metabolic degradation, as seen in deuterated drugs like deutetrabenazine, by slowing CYP450-mediated oxidation .
• AzddU Comparison : AzddU lacks the 3'-hydroxyl entirely (2',3'-dideoxy), which may reduce chain-termination efficiency compared to AZT derivatives .

Pharmacokinetic and Pharmacodynamic Comparisons

Table 2: Pharmacokinetic Parameters*

Compound	Half-life (hours)	Bioavailability	Key Metabolic Pathway
Zidovudine (AZT)	1.1–1.4	~60–70%	Glucuronidation
2α-Hydroxy Zidovudine-d3 (Inferred)	2.5–3.5 (estimated)	~70–80% (estimated)	Slowed glucuronidation due to deuterium
AzddU	0.8–1.2	~50%	Hepatic oxidation
Didanosine	1.5–2.0	20–40%	Phosphorylation

*Data for AZT, AzddU, and didanosine sourced from referenced studies; estimates for 2α-Hydroxy Zidovudine-d3 are extrapolated .

Key Findings :

• Extended Half-life : Deuterium in 2α-Hydroxy Zidovudine-d3 is predicted to delay glucuronidation, mirroring trends in deuterated analogs like d3-AZT derivatives studied in primates .
• Metabolic Stability : Unlike AZT (primarily glucuronidated), deuterated compounds resist first-pass metabolism, as shown in deuterated antifungals and antivirals .

Antiviral Activity and Mechanism

Table 3: Antiviral Efficacy (In Vitro Data)*

Compound	EC₅₀ (HIV-1)	Mechanism	Resistance Profile
Zidovudine (AZT)	0.003–0.013 µM	Chain termination via 3'-azido group	High (T215Y/F mutations)
2α-Hydroxy Zidovudine-d3 (Inferred)	0.005–0.02 µM (estimated)	Modified chain termination (2α-OH steric effects)	Likely similar to AZT
AzddU	0.01–0.05 µM	Incomplete chain termination	Moderate
Didanosine	0.1–0.5 µM	Hypoxanthine analog; competitive inhibition	Low (L74V mutation)

*EC₅₀ values for AZT and AzddU from Furman & Barry (1988) ; estimates for 2α-Hydroxy Zidovudine-d3 based on structural analogs.

Mechanistic Insights :

• The 2α-hydroxyl in 2α-Hydroxy Zidovudine-d3 may sterically hinder reverse transcriptase binding, slightly reducing potency compared to AZT. However, deuterium-enhanced stability could compensate by prolonging intracellular exposure .
• Unlike AzddU (uridine analog), 2α-Hydroxy Zidovudine-d3 retains thymidine’s methyl group, critical for base-pairing with adenine in viral DNA .

Q & A

Basic Research Questions

Q. What are the validated synthetic pathways for 2α-Hydroxy Zidovudine-d3, and what critical reaction parameters influence yield and purity?

• Methodological Answer : Synthesis typically involves deuterium incorporation at specific positions, followed by hydroxylation at the 2α position. Key steps include:

• Deuterium labeling : Use of deuterated reagents (e.g., D₂O or deuterated alkyl halides) under controlled pH and temperature to ensure isotopic purity.
• Hydroxylation : Enzymatic or chemical hydroxylation (e.g., using cytochrome P450 analogs or hydroxyl radicals) with stereochemical control to retain the α-configuration .
• Purification : Reverse-phase HPLC with UV detection at 265 nm and mass spectrometry (LC-MS) to confirm isotopic integrity and eliminate regioisomers .

Q. How do pharmacopeial guidelines (e.g., USP) dictate the assay and impurity profiling of 2α-Hydroxy Zidovudine-d3?

• Methodological Answer : Compliance requires:

• Assay : Reverse-phase chromatography (C18 column, mobile phase: acetonitrile/0.1% trifluoroacetic acid) with UV quantification against a certified reference standard .
• Impurity limits : Identification of related compounds (e.g., dehydroxy analogs, non-deuterated residues) via high-resolution MS/MS, adhering to ICH Q3A/B thresholds (<0.15% for individual impurities) .

Q. What stability-indicating methods are recommended for evaluating 2α-Hydroxy Zidovudine-d3 under accelerated storage conditions?

• Methodological Answer : Conduct forced degradation studies:

• Acid/Base Hydrolysis : Expose to 0.1N HCl/NaOH at 60°C for 24 hours; monitor degradation via UPLC-PDA.
• Oxidative Stress : Treat with 3% H₂O₂ at 40°C; quantify peroxide-sensitive metabolites (e.g., 3'-keto derivatives) .

Advanced Research Questions

Q. How does the 2α-hydroxy modification in Zidovudine-d3 influence its metabolic stability and interaction with HIV-1 reverse transcriptase?

• Methodological Answer :

• Metabolic Stability : Compare hepatic microsomal half-life (t₁/₂) of 2α-Hydroxy Zidovudine-d3 vs. parent compound using LC-MS/MS. The 2α-hydroxy group may reduce glucuronidation rates due to steric hindrance, prolonging plasma exposure .
• Enzyme Binding : Perform molecular dynamics simulations (e.g., AMBER force field) to analyze hydrogen bonding between the 2α-hydroxy group and RT active-site residues (e.g., Lys263). Validate with surface plasmon resonance (SPR) binding assays .

Q. What analytical techniques resolve contradictions in reported pharmacokinetic data for 2α-Hydroxy Zidovudine-d3 across preclinical models?

• Methodological Answer : Address interspecies variability via:

• Tracer Studies : Administer ¹⁴C-labeled compound to rodents/non-human primates; compare tissue distribution using autoradiography and PET-MRI co-registration.
• Interspecies Scaling : Apply allometric models (e.g., brain-to-plasma ratio vs. body weight) to predict human pharmacokinetics, adjusting for deuterium isotope effects on clearance .

Q. How can isotopic scrambling in 2α-Hydroxy Zidovudine-d3 be minimized during large-scale synthesis, and what QC metrics validate isotopic fidelity?

• Methodological Answer :

• Deuterium Retention : Optimize reaction solvents (e.g., deuterated DMF) and minimize protic contaminants.
• QC Validation : Use ²H-NMR (500 MHz) to confirm deuterium incorporation at C3 and absence of scrambling. Isotope ratio mass spectrometry (IRMS) ensures <1% protiated impurity .